Cas no 41168-79-0 (BDB)

• Product Name: BDB
• CAS No: 41168-79-0
• MF: C₂₂H₁₄Cl₂N₆O₈
• MW: 561.287962436676
• CID: 926664
• PubChem ID: 87564427
• Update Time: 2025-04-19

BDB Chemical and Physical Properties

Names and Identifiers

• 1,1 -Bis(2,4-dinitrophenyl)-4,4 -bipyridinium Dichloride
• 1-(2,4-dinitrophenyl)-4-[1-(2,4-dinitrophenyl)pyridin-1-ium-4-yl]pyridin-1-ium,dichloride
• 1,1'-bis(2,4-dinitrophenyl)-4,4'-bipyridinium dichloride
• 1,1'-bis(2,4-dinitrophenyl)-(4,4'-bipyridine)-1,1'-diium dichloride
• 1,1'-bis(2,4-dinitrophenyl)-4,4'-bipyridilium dichloride
• 4,4'-Bipyridinium,1,1'-bis(2,4-dinitrophenyl)-,dichloride
• B1518
• N,N'-bis(2,4-dinitrophenyl)-4,4'-bipyridinium dichloride
• HTRYWXJIGDXDLF-UHFFFAOYSA-L
• A825454
• bis(2,4-dinitro-phenyl)-4,4-bipyridinium dichloride
• 1,1'-bis-(2,4-dinitrophenyl)-4,4'-bipyridinium dichloride
• 1,1'-Bis(2,4-dinitrophenyl)-4,4'-bipyridin-1-ium dichloride
• 4,4'-Bipyridinium, 1,1'-bis(2,4-dinitrophenyl)-, dichloride
• 1-(2,4-dinitrophenyl)-4-[1-(2,4-dinitrophenyl)pyridin-1-ium-4-yl]pyri
• BDB
• AKOS015833132
• 1-(2,4-dinitrophenyl)-4-[1-(2,4-dinitrophenyl)-4-pyridin-1-iumyl]pyridin-1-ium dichloride
• 1,1-bis(2,4-dinitrophenyl)-4,4-bipyridinium dichloride
• DTXSID50557716
• 1-(2,4-dinitrophenyl)-4-[1-(2,4-dinitrophenyl)pyridin-1-ium-4-yl]pyridin-1-ium;dichloride
• SCHEMBL599994
• CS-0170542
• 1-(2,4-dinitrophenyl)-4-[1-(2,4-dinitrophenyl)pyridin-1-ium-4-yl]pyridin-1-ium dichloride
• MFCD00142352
• 41168-79-0
• T70890
• YSZC800

• MDL： MFCD00142352
• Inchi： 1S/C22H14N6O8.2ClH/c29-25(30)17-1-3-19(21(13-17)27(33)34)23-9-5-15(6-10-23)16-7-11-24(12-8-16)20-4-2-18(26(31)32)14-22(20)28(35)36;;/h1-14H;2*1H/q+2;;/p-2
• InChI Key： HTRYWXJIGDXDLF-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].[O-][N+](C1C=C(C=CC=1[N+]1C=CC(=CC=1)C1C=C[N+](=CC=1)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 560.02500
• Monoisotopic Mass: 560.0250168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 754
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 191

Experimental Properties

• PSA: 191.04000
• LogP: -0.35940

BDB Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H228-H341
• Warning Statement： P201-P202-P210-P240-P241-P280-P308+P313-P405-P501
• Hazardous Material transportation number：1325
• HazardClass：4.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt